Cas no 5821-51-2 (Corannulene)

• Product Name: Corannulene
• CAS No: 5821-51-2
• MF: C₂₀H₁₀
• MW: 250.293405056
• CID: 1608987
• PubChem ID: 135727243
• Update Time: 2025-04-21

Corannulene Chemical and Physical Properties

Names and Identifiers

• dibenzo[ghi,mno]fluoranthene
• Dibenzo[ghi,mno]fluoranthen
• Dibenzo[ghi,mno]fluoranthène
• CORANNULENE
• C2572
• Coarannulen
• corranulene
• [5]circulene
• A848258
• MFCD22124717
• UNII-KFD2X7NT86
• EX-A8132
• Hexacyclo(11.5.2.04,17.07,16.010,15.014,18)icosa-1(18),2,4(17),5,7(16),8,10(15),11,13,19-decaene
• E76360
• hexacyclo[11.5.2.04,17.07,16.010,15.014,18]icosa-1(18),2,4(17),5,7(16),8,10(15),11,13,19-decaene
• CS-0098550
• hexacyclo[11.5.2.0?,(1)?.0?,(1)?.0(1)?,(1)?.0(1)?,(1)?]icosa-1,3,5,7,9,11,13,15,17,19-decaene
• BS-53775
• Q417774
• 5821-51-2
• Dibenzo(ghi,mno)fluoranthene
• KFD2X7NT86
• DTXSID80474164
• DTXCID90424978
• Corannulene

• MDL： C153260
• Inchi： 1S/C20H10/c1-2-12-5-6-14-9-10-15-8-7-13-4-3-11(1)16-17(12)19(14)20(15)18(13)16/h1-10H
• InChI Key： VXRUJZQPKRBJKH-UHFFFAOYSA-N
• SMILES： C12=C3C=CC4=CC=C5C=CC6=CC=C(C=C3)C1=C6C5=C24

Computed Properties

• Exact Mass: 250.07800
• Monoisotopic Mass: 250.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 269°C(lit.)
• PSA: 0.00000
• LogP: 5.76600

Related Categories

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